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vincarubine relative configuration spectral data
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Compound Focus: Vincarubine
Cat. No.: S622585

Vincarubine Fundamental Data

The table below summarizes the key identifying information and physicochemical properties for

vincarubine:

Property Description

IUPAC Name methyl 12-ethyl-4-[(13E)-13-ethylidene-18-methoxycarbonyl-4-0x0-8,15-
diazapentacyclo[10.5.1.01,9.02,7.09,15]octadeca-2,5,7-trien-5-yl]-5-methoxy-8-
methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,9-tetraene-
10-carboxylate [1]

Molecular C43H50N406 [1]
Formula

Molecular 718.9 g/mol [1]
Weight

CAS Registry 107290-03-9 [1]
Number

Natural Source Vinca minor L. (Lesser Periwinkle) leaves [2] [1]

Structural Bisindole alkaloid; composed of vincorane and aspidospermane monomeric
Classification residues [1]
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Structural Elucidation & Spectral Data

The relative configuration of vincarubine was originally determined through a comprehensive analysis of its

spectral data [3] [4]. The following table outlines the experimental methodologies and key findings:

Method Application & Key Findings

| Nuclear Magnetic Resonance (NMR) | 1H & 13C NMR: Identified hydrogen and carbon environments,
confirming the bisindole structure with two aromatic systems, ester groups, and aliphatic chains [1]. 2D
NMR Techniques: Established connectivity between atoms and confirmed the stereochemical relationships,
defining the relative configuration [1]. | | Mass Spectrometry (MS) | Confirmed the molecular weight (718.9
g/mol) and molecular formula (C43H50N406). Fragmentation patterns supported the dimeric structure and
linkage between the two monomeric units [1]. | | Infrared (IR) Spectroscopy | Identified characteristic

functional groups, including N-H stretches from the indole rings and C=0 stretches from the ester groups

[1]. |

This structural relationship, established through spectral analysis, can be visualized as follows:

Spectral Data

Click to download full resolution via product page
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Biological Activity & Experimental Cytotoxicity

Vincarubine has demonstrated significant cytotoxic activity in experimental models, with a unique

mechanism compared to other Vinca alkaloids.

Activity/Metric Details

Cytotoxic Effect Considerable effect against P388 murine leukemia cells [2].

Mechanism of Inhibits incorporation of precursors into proteins and nucleic acids. Notably shows
Action greater inhibition of RNA synthesis than vinblastine [2].

Comparative In the P388 model, its cytotoxic effect was greater than that of vinblastine [2].
Potency

Mutagenicity Does not exhibit mutagenic effects, unlike some other chemotherapeutic agents

[2].

Experimental Workflow for Characterization

The typical process for the isolation and characterization of a novel compound like vincarubine from a plant

source involves a multi-step workflow, progressing from raw material to structural determination.
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Important Distinctions for Researchers

e Source Specification: Vincarubine is found in Vinca minor, not to be confused with the
Madagascar periwinkle (Catharanthus roseus), which produces vinblastine and vincristine [2].

¢ Unique Structure: It is the only known bisindole alkaloid isolated from Vinca minor, making it a
compound of distinct structural interest [2] [1].

Suggestions for Further Research
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The available data on vincarubine is primarily from its initial discovery and characterization periods. For

your research and drug development purposes, you may find it useful to:

e Access Original Publications: Seek out the full texts of the 1988 study in Planta Med. [3] and the
related work in Tetrahedron [4] for the most detailed experimental data.

¢ Explore Broader Context: Recent computational and molecular docking studies, such as those
performed on the related alkaloid vinorelbine, highlight modern methods for investigating the
interactions of these compounds with biological targets like tubulin [5]. These approaches could be
applicable to vincarubine.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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